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Compound of Interest

Compound Name:

3-

(Dimethoxyphosphoryl)propanoic

acid

CAS No.: 30337-09-8

Cat. No.: B1597173

Get Quote

Executive Summary & Chemical Profile
3-(Dimethoxyphosphoryl)propanoic acid is a functionalized organophosphonate used

primarily as a Horner-Wadsworth-Emmons (HWE) reagent in the synthesis of

-unsaturated esters and peptidomimetics.

Unlike standard organic acids, this compound presents a dual waste management challenge:

acidity (carboxylic acid moiety) and phosphorus content (phosphonate ester). Improper

disposal into standard organic waste streams can damage incinerator refractory linings (due to

phosphorus slag) or cause environmental eutrophication if released into aqueous systems.
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Parameter Specification

Chemical Name 3-(Dimethoxyphosphoryl)propanoic acid

Functional Class Organophosphonate / Carboxylic Acid

Molecular Formula

CAS Number
3591-63-3 (Free acid) / 18733-15-8 (Methyl

ester derivative)

Physical State Viscous oil or low-melting solid (hygroscopic)

Acidity (pKa)
~4.5 (Carboxylic acid); Phosphonate esters are

neutral

Primary Hazards
H314/H315: Skin Corr./Irrit. H319: Eye Irrit.

H290: May be corrosive to metals.

Waste Code (RCRA)
D002 (Corrosivity, if pH

2), Non-Halogenated Organic

Waste Characterization & Segregation Logic
Effective disposal relies on understanding the "Why" behind the protocol. This substance must

not be treated as generic organic waste.

The Three Pillars of Segregation
Phosphorus Load: Commercial incinerators often have strict limits on phosphorus content.

High-P waste can form phosphoric acid in the flue gas or create slag that degrades the kiln.

Action: Label clearly as "Phosphorus-Containing."

Acidity: The free carboxylic acid group makes this incompatible with strong bases

(exothermic neutralization) and cyanide/sulfide wastes (generation of toxic gas).

Absence of Halogens: This compound contains no Chlorine, Bromine, or Fluorine. Action:

Segregate into "Non-Halogenated" streams to reduce disposal costs.
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The following logic gate ensures the material ends up in the correct waste stream.

Waste Identification:
3-(Dimethoxyphosphoryl)propanoic acid

Is the waste Pure/Solid
or in Solution?

Solid/Pure Oil

Pure Substance

In Solution

Dissolved

Container:
Wide-mouth HDPE Jar

Label:
'Solid Organic Acid'

(Contains Phosphorus)

CRITICAL SEGREGATION:
Do NOT mix with Oxidizers (Nitric)

or Strong Bases

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Halogenated Organic Waste

Yes

Non-Halogenated Organic Waste

No

EHS/Contractor Pickup
(Incineration)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating phosphonate waste based on physical state and

solvent carrier.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Collection

PPE Requirement: Nitrile gloves (double gloving recommended due to acidity), safety

goggles, and lab coat. Work in a fume hood.

Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers. Avoid

metal containers due to potential corrosion from the carboxylic acid moiety.

Phase 2: Operational Handling
Scenario A: Pure Chemical (Expired/Unused)

Do not dissolve simply for disposal. Solid/neat liquid waste is cheaper to incinerate than

liquid bulk.

Transfer the original container (if compatible) into a secondary sealable bag.

Place into the Solid Organic Waste drum.

Critical Step: Annotate the waste tag with "Organophosphonate" to alert the disposal facility

of phosphorus content.

Scenario B: Reaction Mixtures (Liquid Waste)
Determine the primary solvent.

Neutralization (Only if required by local EHS):

Caution: Neutralizing with strong base (NaOH) can hydrolyze the phosphonate ester,

generating methanol and phosphonic acid salts.

Recommendation: Dispose of as Acidic Organic Waste without in-lab neutralization to

minimize handling risk.

Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).
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Rinsing: Triple rinse the empty reaction vessel with the compatible solvent. Add rinsate to the

waste container.

Phase 3: Labeling & Storage
Label Data:

Constituents: "3-(Dimethoxyphosphoryl)propanoic acid (5%), Methanol (95%)"

Hazard Checkboxes: [x] Corrosive [x] Irritant [x] Toxic

Storage: Store in a secondary containment tray separate from Oxidizers (e.g., Nitric Acid,

Peroxides) and Bases.

Emergency Contingencies
Spill Management
In the event of a benchtop spill, rely on the "Absorb then Neutralize" strategy.

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

PPE: Wear splash goggles and chemical-resistant gloves.

Containment:

Liquid Spill: Cover with a spill pillow or vermiculite.

Solid Spill: Cover with wet paper towels to prevent dust generation.

Neutralization: Sprinkle Sodium Bicarbonate (

) or Calcium Carbonate over the spill.

Observation: Wait for bubbling (

evolution) to cease. This indicates the carboxylic acid has been neutralized.

Cleanup: Scoop the resulting sludge into a bag labeled "Debris from Chemical Spill - Organic

Acid."
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Regulatory & Scientific Context
Why Incineration?
The P-C bond (phosphorus-carbon) in phosphonates is chemically robust and resistant to

standard biological degradation in wastewater treatment plants (WWTPs). Releasing this

compound into the sink contributes to aquatic eutrophication (algal blooms) as the phosphorus

eventually mineralizes. High-temperature incineration (

) is the only method that effectively breaks the P-C bond, converting it to inorganic phosphate
scrubbed from the flue gas.

Regulatory Framework (USA/EU)
EPA (RCRA): If the pH of the waste solution is

, it is a D002 Characteristic Waste.

EU Waste Framework Directive: Classified under 16 05 06* (laboratory chemicals, consisting

of or containing hazardous substances).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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